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Compound of Interest

Compound Name: Disodium dI-malate hydrate
CAS No.: 64887-73-6
Cat. No.: B1408499
Get Quote
. J

Executive Summary

Disodium DL-malate hydrate (CAS 676-46-0 for anhydrous/general) is the disodium salt of
DL-malic acid, serving as a critical excipient in pharmaceutical and nutraceutical formulations.
Distinguished by its high aqueous solubility and alkaline buffering capacity, it functions primarily
as a pH modifier, chelating agent, and taste-masking agent. This guide provides a rigorous
technical analysis of its physicochemical behavior, hydration states (hemihydrate vs.
trihnydrate), and standardized characterization protocols required for GMP-compliant workflows.

Molecular Architecture & ldentity

Disodium DL-malate exists as a racemic mixture of the sodium salts of D- and L-malic acid.
While often supplied commercially as "Disodium DL-Malate" with unspecified hydration, it
commonly crystallizes as a hemihydrate (

) or trihydrate (

) depending on the crystallization conditions.
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~hemical Identity Table[1]

Property Specification
IUPAC Name Disodium 2-hydroxybutanedioate hydrate
Common Name Disodium DL-malate; Sodium malate

676-46-0 (General); 22798-10-3 (Specific DL-

form)

CAS Number

Molecular Formula

178.05 g/mol (Anhydrous); ~187.06 g/mol

Molecular Weight ]

(Hemihydrate)
Stereochemistry Racemic mixture (50:50 D/L enantiomers)
Appearance White crystalline powder or granules

Structural Diagram & Dissociation

The following diagram illustrates the dissociation of Disodium Malate in an aqueous
environment, highlighting its role as a conjugate base that drives alkalinization.

Disodium Malate (Solid) Solvation (H20) Dissociated lons Equilibrium Hydrolysis Equilibrium Generates OH- pH Increase

Na2(C4H405) 2Na+ + Malate2~ Malate?~ + H20 = H-Malate~ + OH~ (Alkaline Solution)

Click to download full resolution via product page

Figure 1: Dissociation and hydrolysis pathway of Disodium Malate, demonstrating its
mechanism of action as an alkalizing agent.

Physicochemical Profile
Solubility and Hygroscopicity

Disodium DL-malate is freely soluble in water due to the high ionic character of the
dicarboxylate groups.
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e Aqueous Solubility: > 500 mg/mL at 20°C.

e Hygroscopicity: The anhydrous form is hygroscopic and will readily absorb atmospheric
moisture to form hydrates. Storage under controlled humidity (<60% RH) is critical to prevent
caking.

pH and Buffering Capacity

As a salt of a strong base (NaOH) and a weak diprotic acid (Malic acid,

), aqueous solutions of disodium malate are alkaline.

e pH of 1% Solution: Typically 8.0 — 9.5.

» Buffer Region: Effective buffering capacity is observed when titrated with acid, particularly in
the pH range of 4.0-6.0 (approaching

Thermal Stability

Thermal analysis (TGA/DSC) distinguishes the hydrate forms:
o Dehydration: Hydrates release water between 110°C — 130°C.

o Hemihydrate: Loss on Drying (LOD)

o Trihydrate: LOD

e Decomposition: The anhydrous salt is stable up to

, after which carbonization occurs.

Experimental Protocols (GMP-Alighed)
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The following protocols are designed for the identification and characterization of Disodium DL-
Malate raw material.

Protocol A: Hydration State Differentiation (Loss on
Drying)

Objective: To distinguish between anhydrous, hemihydrate, and trihydrate forms.

e Preparation: Pre-weigh a clean, dry glass weighing bottle (

).

Sampling: Add approximately 1.0 g of the sample and weigh accurately (

).

Drying Cycle: Place the bottle in a convection oven at 130°C for 4 hours.

Cooling: Transfer to a desiccator containing silica gel and allow to cool to room temperature.

Measurement: Weigh the dried sample (

).

Calculation:

o Acceptance Criteria: Anhydrous (<2%), Hemihydrate (2-7%), Trihydrate (20.5-23.5%).

Protocol B: Colorimetric Identification (Resorcinol Test)

Objective: Specific identification of the malate moiety.
¢ Solution Prep: Dissolve 0.5 g sample in 10 mL water (1:20 solution).

e Reaction: Mix 1 mL of sample solution with 3 mg resorcinol and 1 mL concentrated sulfuric
acid in a test tube.

e Heating: Heat at 120°C-130°C for 5 minutes. (Caution: Use fume hood).
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» Neutralization: Cool and dilute to 5 mL with water. Add 40% NaOH dropwise until alkaline.

e Observation: A pale blue fluorescence under UV light (365 nm) confirms the presence of
malate.

Protocol C: pH and Alkalinity Verification

Objective: Confirm the buffering nature and absence of excess free alkali.

Dissolution: Dissolve 1.0 g of sample in 20 mL of freshly boiled and cooled distilled water
(CO2-free).

« Indicator Test: Add 2 drops of Phenolphthalein TS.
o Observation: The solution should turn pink (indicating pH > 8.2).
e Titration Limit: Add 0.4 mL of 0.1 N Sulfuric Acid.

e Result: The pink color should disappear. If color persists, the sample contains excess free
alkali (e.g., unreacted

Applications in Drug Development
Formulation Workflow

Disodium malate is used to stabilize acid-labile Active Pharmaceutical Ingredients (APIs) or to
adjust the pH of liquid formulations to a physiological range.
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Raw Material Selection
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Figure 2: Decision tree for incorporating Disodium Malate into solid dosage forms.

Specific Utility

» Chelation: The hydroxy-dicarboxylate structure effectively sequesters metal ions (e.g.,

), preventing oxidative degradation of sensitive APIs.

o Taste Masking: Provides a "salty-tart" profile that masks bitter amine drugs better than simple
chloride salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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